Cas no 63394-09-2 (2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol)

$2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol structure$

63394-09-2 structure

Product Name:2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol

CAS No:63394-09-2

MF:C₇H₄Br₄O

MW:423.722059249878

CID:426692

PubChem ID:13230768

Update Time:2025-04-19

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 2,6-dibromo-4-(dibromomethyl)-
- 2,6-dibromo-4-(dibromomethyl)phenol
- 2,?6-?Dibromo-?4-?(dibromomethyl)phenol
- 63394-09-2
- DTXSID20530470
- SCHEMBL11801123
- 2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol
- Inchi： 1S/C7H4Br4O/c8-4-1-3(7(10)11)2-5(9)6(4)12/h1-2,7,12H
- InChI Key： HREGPHNNKBDOSE-UHFFFAOYSA-N
- SMILES： BrC(C1C=C(C(=C(C=1)Br)O)Br)Br

Computed Properties

Exact Mass: 419.69942
Monoisotopic Mass: 419.69957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D488520-50mg	2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol	63394-09-2		50mg	$ 155.00	2023-04-14
TRC	D488520-250mg	2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol	63394-09-2		250mg	$ 718.00	2023-04-14
TRC	D488520-500mg	2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol	63394-09-2		500mg	$ 1217.00	2023-04-14

2,\u200b6-\u200bDibromo-\u200b4-\u200b(dibromomethyl)phenol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

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